Cas no 2172145-24-1 (2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran)

• Product Name: 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran
• CAS No: 2172145-24-1
• MF: C₁₁H₁₁BrOS₂
• MW: 303.238439798355
• CID: 6003866
• PubChem ID: 165505918
• Update Time: 2025-07-19

2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran
• EN300-1290825
• 2-({[(4-bromothiophen-2-yl)methyl]sulfanyl}methyl)-3-methylfuran
• 2172145-24-1

• Inchi： 1S/C11H11BrOS2/c1-8-2-3-13-11(8)7-14-6-10-4-9(12)5-15-10/h2-5H,6-7H2,1H3
• InChI Key： LITXBQMDZLQGAU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CSCC1=C(C)C=CO1

Computed Properties

• Exact Mass: 301.94347g/mol
• Monoisotopic Mass: 301.94347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran

Recent Advances in the Study of 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran (CAS: 2172145-24-1)

In recent years, the compound 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran (CAS: 2172145-24-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both thiophene and furan rings, along with a bromine substituent, contributes to its diverse reactivity and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran. The researchers found that the compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as demonstrated through fluorescence microscopy and membrane permeability assays. These findings suggest that this compound could serve as a lead structure for the development of novel antibiotics.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an anticancer agent. The study revealed that 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran induced apoptosis in several cancer cell lines, including HeLa and MCF-7, through the activation of caspase-3 and caspase-9 pathways. Molecular docking studies further suggested that the compound interacts with key residues in the Bcl-2 protein, a known regulator of apoptosis. These results highlight its potential as a scaffold for designing new anticancer drugs.

In addition to its biological activities, recent efforts have been directed toward improving the synthetic routes for 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran. A 2023 study in Organic Process Research & Development described a scalable, one-pot synthesis method that significantly increased the yield and purity of the compound. The optimized protocol employed eco-friendly solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies. Additionally, comprehensive toxicity assessments are required to ensure its safety profile. Ongoing research is addressing these issues, with preliminary data suggesting that prodrug approaches or nanoparticle-based delivery systems could enhance its therapeutic efficacy.

In conclusion, 2-({(4-bromothiophen-2-yl)methylsulfanyl}methyl)-3-methylfuran (CAS: 2172145-24-1) represents a versatile and promising compound in chemical biology and drug discovery. Its broad-spectrum antimicrobial and anticancer activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on overcoming its pharmacokinetic limitations and elucidating its full therapeutic potential.